Cas no 108-13-4 (propanediamide)

• Product Name: propanediamide
• CAS No: 108-13-4
• MF: C₃H₆N₂O₂
• MW: 102.091940402985
• MDL: MFCD00008034
• CID: 35473
• PubChem ID: 87572145
• Update Time: 2025-08-04

propanediamide Chemical and Physical Properties

Names and Identifiers

• Malonamide
• AURORA KA-4099
• CARBOXAMIDOACETAMIDE
• CARBOXYACETIC ACID DIAMIDE
• DICARBOXYMETHANE DIAMIDE
• MALONIC ACID AMIDE
• MALONIC ACID DIAMIDE
• MALONODIAMIDE
• METHANEDICARBOXYLIC ACID DIAMIDE
• PROPANEDIAMIDE
• PROPANEDIOIC ACID DIAMIDE
• malonicdiamide
• Malonyldiamide
• MALONAMIDE, FOR FLUORESCENCE
• MALONAMIDE extrapure
• 3-Amino-3-oxopropanamide
• Malondiamide
• NSC 2134
• Malonamide 98%
• Malonamide,97%
• Malonic diamide
• QVQ8CNG255
• C3H6N2O2
• WRIRWRKPLXCTFD-UHFFFAOYSA-N
• methane-1,1-dicarboxamide
• Molonamide
• malon diamide
• Malonamide, 97%
• Propane-1,3-diamide
• WLN: ZV1VZ
• Jsp000707
• NSC2134
• STL199178
• Malonamid
• SBB044920
• RTR
• SCHEMBL292267
• Z104473780
• M0027
• SY018470
• 108-13-4
• NSC-2134
• EINECS 203-553-8
• CS-W011312
• CHEBI:48537
• AS-14797
• SCHEMBL8519333
• NS00021499
• propanediamide;Malonodiamide
• MFCD00008034
• Q27287520
• AI3-24284
• A801813
• D77721
• DTXSID1040116
• AKOS000118771
• J-002064
• FT-0628124
• EN300-19422
• F1918-0086
• B7ADF368-69FC-4139-A4AF-9F37A8B615B4
• UNII-QVQ8CNG255
• DB-040813
• DTXCID9020116
• malonic diimidate
• 203-553-8
• FM71366
• propanediamide

• MDL： MFCD00008034
• Inchi： 1S/C3H6N2O2/c4-2(6)1-3(5)7/h1H2,(H2,4,6)(H2,5,7)
• InChI Key： WRIRWRKPLXCTFD-UHFFFAOYSA-N
• SMILES： O=C(CC(N)=O)N
• BRN： 1751401

Computed Properties

• Exact Mass: 102.04300
• Monoisotopic Mass: 102.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -1.8
• Topological Polar Surface Area: 86.2

Experimental Properties

• Color/Form: White monoclinic acicular crystals.
• Density: 1.3516 (rough estimate)
• Melting Point: 172.0 to 176.0 deg-C
• Boiling Point: 191.38°C (rough estimate)
• Flash Point: 232.5 °C
• Refractive Index: 1.5110 (estimate)
• Solubility: Soluble in HCl.
• Water Partition Coefficient: 180 g/L (20 ºC)
• PSA: 86.18000
• LogP: -0.25230
• Sensitiveness: Sensitive to humidity
• FEMA: 2731
• Solubility: Insoluble in alcohol, ether and benzene.

propanediamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：ON9125000
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on propanediamide

Propanediamide (CAS No. 108-13-4): Chemical Properties, Applications, and Recent Research Developments

Propanediamide, with the chemical formula C₃H₈N₂O, is an organic compound characterized by its amide functional group and two amino groups. Its CAS number, CAS No. 108-13-4, uniquely identifies it in the chemical industry and scientific literature. This compound has garnered significant attention due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The following sections delve into the chemical properties of propanediamide, its industrial and research applications, and recent advancements in its utilization.

The molecular structure of propanediamide consists of a propane backbone with amide and amino substituents. This configuration imparts unique reactivity and solubility characteristics. The amide group (-CONH₂) is polar and can participate in hydrogen bonding, making the compound soluble in water and polar organic solvents. The presence of two amino groups (-NH₂) enhances its reactivity, allowing it to engage in various chemical transformations such as condensation reactions, polymerization, and coordination with metal ions.

In terms of chemical stability, propanediamide is relatively stable under standard conditions but can decompose under high temperatures or in the presence of strong acids or bases. Its stability profile makes it suitable for a wide range of applications where thermal and chemical resistance is required. Additionally, the compound’s ability to form coordination complexes with transition metals has been explored for catalytic applications.

Propanediamide finds extensive use in the pharmaceutical industry due to its versatility as a building block for more complex molecules. One notable application is in the synthesis of active pharmaceutical ingredients (APIs) where its amine groups can be functionalized to create drugs with specific biological activities. Recent research has highlighted its role in developing novel antibiotics and antiviral agents. For instance, derivatives of propanediamide have been investigated for their potential to inhibit bacterial enzymes involved in pathogenesis.

The agrochemical sector also benefits from propanediamide’s properties. It is utilized in the formulation of herbicides and pesticides where its chemical structure allows for interactions with biological targets in plants and pests. A recent study demonstrated that certain derivatives of propanediamide exhibit herbicidal activity by disrupting essential plant enzymes. This finding opens new avenues for developing environmentally friendly agrochemicals that target specific weed species without harming crops.

Beyond pharmaceuticals and agrochemicals, propanediamide plays a crucial role in material science. Its ability to form polymers and coordinate with metals makes it valuable in creating advanced materials such as corrosion inhibitors, catalysts, and functional coatings. Researchers have recently explored its use in developing conductive polymers for electronic applications. These polymers exhibit excellent electrical conductivity while maintaining flexibility, making them suitable for use in flexible electronics and sensors.

The synthesis of propanediamide can be achieved through various methods, including the reaction of propylamine with cyanogen bromide followed by hydrolysis or the condensation of acrylonitrile with ammonia under controlled conditions. Advances in synthetic chemistry have enabled more efficient and environmentally benign routes to produce this compound on an industrial scale. For example, catalytic hydrogenation processes have been optimized to minimize waste and improve yield.

In conclusion, propanediamide (CAS No. 108-13-4) is a multifaceted compound with significant applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals, agrochemicals, and material science. Recent research continues to uncover new uses for this compound, highlighting its importance in addressing contemporary challenges in medicine, agriculture, and technology. As scientific understanding progresses, further innovations leveraging the potential of propanediamide are expected to emerge.